Cas no 1185247-70-4 (Resveratrol-13C6)

Resveratrol-13C6 Properties

Names and Identifiers

• Resveratrol-[13C6]
• Resveratrol-13C6
• 5-[(E)-2-(4-hydroxyphenyl)ethenyl]benzene-1,3-diol
• 5-[(1E)-2-(4-Hydroxyphenyl-13C6)ethenyl]-1,3-benzenediol
• CS-0311825
• HY-16561S2
• Resveratrol-(4-hydroxyphenyl-13C6)
• 1185247-70-4
• Resveratrol-(4-Hydroxyphenyl)-13c6
• 5-[(E)-2-(4-hydroxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)ethenyl]benzene-1,3-diol
• HY-16561S1
• Resveratrol-(4-hydroxyphenyl-13C6), 99 atom % 13C, 98% (CP)
• DTXSID30676131
• J-003839
• CS-0535061
• 5-{(E)-2-[4-Hydroxy(~13~C_6_)phenyl]ethenyl}benzene-1,3-diol
• DA-57399
• +Expand

• InChIKey： LUKBXSAWLPMMSZ-OYESDQHJSA-N
• Inchi： InChI=1S/C14H12O3/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9,15-17H/b2-1+/i3+1,4+1,5+1,6+1,10+1,12+1
• SMILES： c1c(cc(cc1O)O)/C=C/[13c]2[13cH][13cH][13c]([13cH][13cH]2)O

Computed Properties

• Exact Mass: 234.09877325g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 234.09877325g/mol
• Heavy Atom Count: 17
• Complexity: 246
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Boiling Point: Not available
• Melting Point: 266-268°C
• Vapor Pressure: Not available
• Flash Point: Not available
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Density: 1.4±0.1 g/cm3